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Compound of Interest

Compound Name: 4-Aminodiphenylamine sulfate

Cat. No.: B1585081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Aminodiphenylamine sulfate, with the CAS number 4698-29-7, is a chemical compound

that serves as a key intermediate in various industrial applications. Primarily recognized for its

role in the synthesis of dyes and antioxidants, it is also gaining attention in the field of

biotechnology for its electrochemical properties. This technical guide provides a comprehensive

overview of 4-Aminodiphenylamine sulfate, including its physicochemical properties, detailed

experimental protocols for its synthesis and analysis, and an exploration of its applications, with

a focus on aspects relevant to research and development.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Aminodiphenylamine sulfate is

presented in the table below. These properties are crucial for its handling, application, and in

the design of experimental procedures.
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Property Value Reference

CAS Number 4698-29-7

Molecular Formula
C₂₄H₂₆N₄O₄S or

(C₁₂H₁₂N₂)₂·H₂SO₄
[1][2]

Molecular Weight 466.55 g/mol [1]

Appearance
Light grey homogeneous

powder
[1]

Boiling Point
354.7 °C at 760 mmHg (of the

free base)
[1]

Flash Point 197.8 °C (of the free base) [1]

Vapor Pressure
3.29E-05 mmHg at 25°C (of

the free base)
[1]

EINECS Number 225-173-1 [1]

Synthesis of 4-Aminodiphenylamine Sulfate
The industrial synthesis of 4-Aminodiphenylamine, the precursor to its sulfate salt, is a multi-

step process. A common and economically viable route involves the reaction of aniline with

nitrobenzene to form 4-nitrodiphenylamine and/or 4-nitrosodiphenylamine, followed by a

reduction step to yield 4-aminodiphenylamine. The final step is the formation of the sulfate salt.

Experimental Protocol: One-Pot Synthesis of 4-
Aminodiphenylamine
This protocol is based on a convenient and economic one-pot procedure.[3]

Materials:

Aniline

Nitrobenzene
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25 wt% aqueous solution of tetramethylammonium hydroxide

Sodium hydroxide

Raney Ni-Al alloy

Aluminum powder

Water

Dichloromethane

Celite

Procedure:

To a stirred mixture of a 25 wt% aqueous solution of tetramethylammonium hydroxide (4.9

mmol) and sodium hydroxide (70 mmol), add aniline (54 mmol) and nitrobenzene (4.9

mmol).

Heat the reaction mixture to 80°C and stir for 2 hours. A dark purple solution will form. The

primary products at this stage are 4-nitrodiphenylamine and 4-nitrosodiphenylamine.

Add water (80 mL) to the reaction mixture.

Gradually add a mixture of Raney Ni-Al alloy (1g, 27 mmol) and aluminum powder (1.5g, 56

mmol) with water (55 mL) to the reaction mixture over 30 minutes.

Stir the reaction mixture at 80°C for 3 hours to reduce the nitro and nitroso intermediates to

4-aminodiphenylamine.

Cool the reaction mixture to room temperature.

Filter the mixture through Celite and wash the filter cake with dichloromethane (50 mL).

The resulting solution contains 4-aminodiphenylamine.
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Formation of the Sulfate Salt: To obtain 4-Aminodiphenylamine sulfate, the resulting 4-

aminodiphenylamine can be treated with sulfuric acid in an appropriate solvent, followed by

isolation of the precipitated salt.

Synthesis Workflow

Synthesis Workflow of 4-Aminodiphenylamine
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Caption: One-pot synthesis of 4-Aminodiphenylamine sulfate.

Analytical Methodologies
The analysis of 4-Aminodiphenylamine and its derivatives is crucial for quality control and

research purposes. High-performance liquid chromatography (HPLC) and gas chromatography

(GC) are commonly employed techniques.

Experimental Protocol: HPLC Analysis
A general reverse-phase HPLC method can be used for the analysis of the reaction mixture

during the synthesis of 4-aminodiphenylamine.

Instrumentation:

High-Performance Liquid Chromatograph with a UV detector.

C18 reverse-phase column.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1585081?utm_src=pdf-body
https://www.benchchem.com/product/b1585081?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase:

A gradient mixture of acetonitrile and water is typically used. The exact gradient program

would need to be optimized based on the specific column and instrument.

Procedure:

Sample Preparation: Dilute a small aliquot of the reaction mixture in a suitable solvent (e.g.,

acetonitrile or methanol).

Injection: Inject the prepared sample into the HPLC system.

Detection: Monitor the elution of compounds using a UV detector at a wavelength suitable for

the analytes (e.g., 254 nm).

Quantification: Use an external or internal standard method for the quantification of 4-

aminodiphenylamine, its intermediates, and by-products.

Analytical Workflow
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Analytical Workflow for 4-Aminodiphenylamine
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Caption: HPLC analytical workflow for reaction monitoring.

Applications in Research and Development
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While the primary industrial use of 4-Aminodiphenylamine sulfate is as a dye and antioxidant

intermediate, its unique properties lend it to applications in scientific research, particularly in the

development of biosensors.

Role as an Enzyme Mediator in Biosensors
4-Aminodiphenylamine has been shown to be an efficient mediator for several oxidase

enzymes, including glucose oxidase, lactate oxidase, and xanthine oxidase.[4] In this context, it

acts as an electron shuttle between the enzyme's active site and an electrode surface, enabling

the electrochemical detection of the enzyme's substrate.

The mechanism involves the enzyme-catalyzed oxidation of the substrate, during which the

enzyme's cofactor (e.g., FAD in glucose oxidase) is reduced. The oxidized form of 4-

aminodiphenylamine then re-oxidizes the cofactor, becoming reduced in the process. The

reduced 4-aminodiphenylamine is subsequently re-oxidized at the electrode surface,

generating a current that is proportional to the substrate concentration.

Signaling in a Biosensor Context
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4-Aminodiphenylamine as an Enzyme Mediator
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Caption: Electron transfer mediated by 4-aminodiphenylamine.
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Safety and Handling
4-Aminodiphenylamine and its salts should be handled with care in a well-ventilated area,

using appropriate personal protective equipment (PPE), including gloves and safety glasses. It

is harmful if swallowed and may cause skin and eye irritation. For detailed safety information,

refer to the Material Safety Data Sheet (MSDS).

Conclusion
4-Aminodiphenylamine sulfate is a versatile chemical with established industrial importance

and emerging applications in biotechnology. This guide has provided a detailed overview of its

properties, synthesis, and analytical methods, along with insights into its role as an enzyme

mediator. For researchers and drug development professionals, the electrochemical properties

of this compound may offer opportunities for the development of novel diagnostic tools and

biosensors. As with all chemicals, proper safety precautions are paramount during its handling

and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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